Cas no 61803-05-2 (Carbamimidothioic acid, 3-chlorooctyl ester)

• Product name: Carbamimidothioic acid, 3-chlorooctyl ester
• CAS No: 61803-05-2
• MF: C₉H₁₉ClN₂S
• MW: 222.778559923172
• CID: 465649
• PubChem ID: 71391977

Carbamimidothioic acid, 3-chlorooctyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid, 3-chlorooctyl ester
• 3-chlorooctyl carbamimidothioate
• DTXSID60813799
• 61803-05-2

• Inchi： InChI=1S/C9H19ClN2S/c1-2-3-4-5-8(10)6-7-13-9(11)12/h8H,2-7H2,1H3,(H3,11,12)
• InChI Key： OWEJUMRHRFPHSJ-UHFFFAOYSA-N
• SMILES： CCCCCC(CCSC(=N)N)Cl

Computed Properties

• Exact Mass: 222.09597
• Monoisotopic Mass: 222.0957475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• PSA: 49.87